![molecular formula C7H6BrN3 B576786 6-Bromoimidazo[1,2-a]pyridin-3-amine CAS No. 705262-55-1](/img/structure/B576786.png)
6-Bromoimidazo[1,2-a]pyridin-3-amine
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Overview
Description
6-Bromoimidazo[1,2-a]pyridin-3-amine is a chemical compound with the CAS Number: 705262-55-1 . It is used in organic syntheses and as pharmaceutical intermediates . This compound belongs to the class of organic compounds known as phenylpyridines .
Synthesis Analysis
N-(Pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines were synthesized respectively from α-bromoketones and 2-aminopyridine under different reaction conditions . N-(Pyridin-2-yl)amides were formed in toluene via C–C bond cleavage promoted by I2 and TBHP and the reaction conditions were mild and metal-free .Molecular Structure Analysis
The molecular weight of 6-Bromoimidazo[1,2-a]pyridin-3-amine is 212.05 . The IUPAC name is 6-bromoimidazo[1,2-a]pyridin-3-amine . The InChI code is 1S/C7H6BrN3/c8-5-1-2-7-10-3-6(9)11(7)4-5/h1-4H,9H2 .Chemical Reactions Analysis
In the chemodivergent synthesis of N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines from α-bromoketones and 2-aminopyridines, 3-bromoimidazopyridines were obtained in ethyl acetate via one-pot tandem cyclization/bromination when only TBHP was added . The cyclization to form imidazopyridines was promoted by the further bromination, no base was needed, and the versatile 3-bromoimidazopyridines could be further transferred to other skeletons .Physical And Chemical Properties Analysis
6-Bromoimidazo[1,2-a]pyridin-3-amine is a solid powder at ambient temperature . It has a boiling point of 145-147 .Mechanism of Action
Safety and Hazards
The safety information for 6-Bromoimidazo[1,2-a]pyridin-3-amine includes the following hazard statements: H302;H315;H319;H335 . Precautionary statements include P271;P261;P280 . It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid getting in eyes, on skin, or on clothing, avoid ingestion and inhalation, and avoid dust formation .
Future Directions
Imidazo[1,2-a]pyridine cores have increasing importance in the pharmaceutical industry with their wide range of pharmacological activities . They have been recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry . This suggests that 6-Bromoimidazo[1,2-a]pyridin-3-amine and similar compounds may have potential for future research and development in the pharmaceutical industry.
properties
IUPAC Name |
6-bromoimidazo[1,2-a]pyridin-3-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrN3/c8-5-1-2-7-10-3-6(9)11(7)4-5/h1-4H,9H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGSBYVUIXGOCGV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC=C(N2C=C1Br)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrN3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80651736 |
Source
|
Record name | 6-Bromoimidazo[1,2-a]pyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80651736 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.05 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromoimidazo[1,2-a]pyridin-3-amine | |
CAS RN |
705262-55-1 |
Source
|
Record name | 6-Bromoimidazo[1,2-a]pyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80651736 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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